Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate

• IUPAC Name: methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate
• InChI: InChI=1S/C8H11F2N3O2/c1-15-8(14)4-11-7-2-3-13(12-7)5-6(9)10/h2-3,6H,4-5H2,1H3,(H,11,12)
• InChI Key: FKKFVHVJYYJNTF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC1=NN(C=C1)CC(F)F
• Molecular Formula: C8H11F2N3O2
• Molecular Weight: 219.19 g/mol

Description

Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate, also known as DFP-001, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate is not fully understood, but it is believed to act through the inhibition of specific enzymes and pathways involved in inflammation and cancer growth. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, as well as the activity of histone deacetylases (HDACs), which play a role in cancer growth and progression.
Biochemical and Physiological Effects:
Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators, such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α), in animal models of inflammation. Additionally, Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate has been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate has several advantages for lab experiments, including its high purity and stability, as well as its ability to inhibit specific enzymes and pathways. However, there are also limitations to its use, such as its relatively high cost and the need for specialized equipment and expertise to synthesize and purify the compound.

Future Directions

There are several future directions for research on Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate. One area of interest is its potential as a therapeutic agent for various inflammatory diseases, such as arthritis and inflammatory bowel disease. Additionally, further studies are needed to determine the optimal dosage and administration of Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate for various applications. Finally, research is needed to identify potential side effects and toxicity of Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate, as well as its potential interactions with other drugs.
In conclusion, Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate is a promising chemical compound with potential applications in various fields, including anti-inflammatory and anticancer therapy. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of research make it an exciting area of study for the scientific community.

Synthesis Methods

Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate is typically synthesized through a multistep process involving the reaction of 2,2-difluoroethanol with 3-methyl-1-phenyl-1H-pyrazol-5-amine, followed by the addition of methyl chloroacetate. The resulting product is then purified through various techniques, such as column chromatography and recrystallization, to obtain pure Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate.

Scientific Research Applications

Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate has shown promising results in various scientific research applications. It has been found to have potential as an anti-inflammatory agent, with studies showing that it can reduce inflammation in animal models of arthritis and colitis. Additionally, Methyl 2-[[1-(2,2-difluoroethyl)pyrazol-3-yl]amino]acetate has shown potential as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo.